Cas no 1190077-24-7 (Swerilactone C; 7-Epimer)

• Product Name: Swerilactone C; 7-Epimer
• CAS No: 1190077-24-7
• MF: C₂₀H₂₀O₈
• MW: 388.368006706238
• CID: 6645771
• Update Time: 2024-11-26

Swerilactone C; 7-Epimer Chemical and Physical Properties

Names and Identifiers

• Swerilactone C; 7-Epimer

• Inchi： 1S/C20H20O8/c1-9-12(8-21)13-5-7-26-19(24)20(13)14(27-9)3-2-11-10-4-6-25-17(22)15(10)18(23)28-16(11)20/h2,8-9,14,16,18,23H,3-7H2,1H3
• InChI Key： DZCDYYFHKCFANT-UHFFFAOYSA-N
• SMILES： CC1C(C=O)=C2C3(C(CC=C4C5CCOC(C=5C(O)OC43)=O)O1)C(OCC2)=O

Computed Properties

• Exact Mass: 388.116
• Monoisotopic Mass: 388.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 881
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 19-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 19-oxosteroids